Cas no 2172140-01-9 (11-(propan-2-yl)-7-oxa-14-azadispiro4.2.5^{8}.2^{5}pentadecane)

• Product Name: 11-(propan-2-yl)-7-oxa-14-azadispiro4.2.5^{8}.2^{5}pentadecane
• CAS No: 2172140-01-9
• MF: C₁₆H₂₉NO
• MW: 251.407564878464
• CID: 5760679
• PubChem ID: 165838064
• Update Time: 2025-05-19

11-(propan-2-yl)-7-oxa-14-azadispiro4.2.5^{8}.2^{5}pentadecane Chemical and Physical Properties

Names and Identifiers

• 11-(propan-2-yl)-7-oxa-14-azadispiro[4.2.5^{8}.2^{5}]pentadecane
• EN300-1278936
• 2172140-01-9
• 11-(propan-2-yl)-7-oxa-14-azadispiro4.2.5^{8}.2^{5}pentadecane

• Inchi： 1S/C16H29NO/c1-13(2)14-5-9-16(10-6-14)17-11-15(12-18-16)7-3-4-8-15/h13-14,17H,3-12H2,1-2H3
• InChI Key： OBELAMOPDQLRSC-UHFFFAOYSA-N
• SMILES： O1CC2(CCCC2)CNC21CCC(C(C)C)CC2

Computed Properties

• Exact Mass: 251.224914549g/mol
• Monoisotopic Mass: 251.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 11-(propan-2-yl)-7-oxa-14-azadispiro4.2.5^{8}.2^{5}pentadecane

Compound Introduction: 11-(propan-2-yl)-7-oxa-14-azadispiro4.2.5⁸.2⁵pentadecane (CAS No. 2172140-01-9)

The compound 11-(propan-2-yl)-7-oxa-14-azadispiro4.2.5⁸.2⁵pentadecane, identified by its CAS number 2172140-01-9, represents a structurally complex molecule with significant potential in the field of medicinal chemistry and pharmacology. Its unique spirocyclic framework, incorporating both oxygen and nitrogen atoms, makes it an intriguing candidate for further exploration in drug discovery and development.

This compound belongs to a class of spirocyclic ethers and amines, which have garnered considerable attention due to their diverse biological activities and mechanistic versatility. The presence of multiple stereocenters and the spiro connection between the azacycloalkane and oxacycloalkane moieties contributes to its structural rigidity, which can be advantageous in designing molecules with enhanced binding affinity and selectivity towards biological targets.

In recent years, the synthesis and characterization of such complex spirocyclic compounds have been facilitated by advances in organic synthesis techniques, including transition-metal-catalyzed reactions and asymmetric methods. These advancements have enabled chemists to access highly functionalized scaffolds with precision, paving the way for the development of novel therapeutic agents.

The 11-(propan-2-yl)-7-oxa-14-azadispiro4.2.5⁸.2⁵pentadecane structure exhibits a distinct spatial arrangement due to the spirocyclic core, which can influence its interactions with biological macromolecules such as enzymes and receptors. This spatial constraint may lead to favorable pharmacokinetic properties, including improved solubility and reduced metabolic clearance, making it a promising candidate for further pharmacological investigation.

Recent studies in medicinal chemistry have highlighted the importance of spirocyclic compounds in drug design, particularly for their ability to mimic natural product scaffolds that exhibit potent biological activity. The 11-(propan-2-yl)-7-oxa-14-azadispiro4.2.5⁸.2⁵pentadecane molecule aligns with this trend, as its structural features suggest potential applications in modulating signaling pathways associated with various diseases.

The synthesis of this compound involves multi-step organic transformations, including ring-closing metathesis, cyclization reactions, and functional group interconversions. The use of protective group strategies is often necessary to ensure regioselective functionalization at multiple sites within the molecule. These synthetic challenges underscore the expertise required to produce such complex scaffolds in scalable quantities for further biological evaluation.

In terms of biological activity, preliminary investigations have suggested that derivatives of this spirocyclic framework may exhibit properties relevant to therapeutic intervention. For instance, modifications at the propyl substituent or the azacycloalkane ring could alter binding interactions with target proteins, leading to novel pharmacological effects. Such structural modifications are often explored through combinatorial chemistry or library synthesis approaches to identify bioactive molecules.

The role of computational chemistry in analyzing the structure-activity relationships (SAR) of complex molecules like 11-(propan-2-yl)-7-oxa-14-azadispiro4.2.5⁸.2⁵pentadecane has become increasingly prominent. Molecular modeling techniques can predict binding affinities, identify key interaction sites, and guide synthetic efforts toward optimizing lead compounds. These computational tools are essential for rational drug design and accelerate the discovery process by reducing experimental trial-and-error.

The potential applications of this compound extend beyond traditional small-molecule drug development. Its unique structural features make it a valuable scaffold for designing chiral auxiliaries or catalysts in asymmetric synthesis, contributing to more efficient and sustainable chemical processes. Additionally, its rigid spirocyclic core could serve as a platform for developing novel materials with tailored properties.

Ongoing research in this area focuses on expanding the chemical space explored by such spirocyclic compounds through innovative synthetic methodologies and interdisciplinary collaborations between chemists, biologists, and computer scientists. The integration of experimental data with computational predictions will be crucial in unlocking the full potential of molecules like 11-(propan-2-yl)-7-oxa-14-azadispiro4.2.5⁸.2⁵pentadecane.

In conclusion, the compound 11-(propan-2-y1)-7-oza--14--azadispiro4--25--pentadecane (CAS No. 2172140--01--9) represents a structurally fascinating molecule with significant implications for medicinal chemistry and beyond Its complex spirocyclic framework offers opportunities for designing novel therapeutic agents with improved pharmacological properties The continued exploration of its synthetic accessibility and biological activity will contribute to advancing our understanding of drug design principles and expanding the arsenal of molecules available for treating various diseases.